Cas no 550299-55-3 (N,N'-(4,4'-Methylenebis(4,1-phenylene))bis(2,2,2-trichloroacetaMide))

• Product Name: N,N'-(4,4'-Methylenebis(4,1-phenylene))bis(2,2,2-trichloroacetaMide)
• CAS No: 550299-55-3
• MF: C₁₇H₁₂Cl₆N₂O₂
• MW: 489.007378578186
• CID: 835926
• Update Time: 2026-04-29

N,N'-(4,4'-Methylenebis(4,1-phenylene))bis(2,2,2-trichloroacetaMide) Chemical and Physical Properties

Names and Identifiers

• N,N'-(4,4'-Methylenebis(4,1-phenylene))bis(2,2,2-trichloroacetaMide)

• Inchi： InChI=1S/C17H12Cl6N2O2/c18-16(19,20)14(26)24-12-5-1-10(2-6-12)9-11-3-7-13(8-4-11)25-15(27)17(21,22)23/h1-8H,9H2,(H,24,26)(H,25,27)
• InChI Key： MLNPDJDHIJDQLG-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)NC(=O)C(Cl)(Cl)Cl)CC2=CC=C(C=C2)NC(=O)C(Cl)(Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8

Additional information on N,N'-(4,4'-Methylenebis(4,1-phenylene))bis(2,2,2-trichloroacetaMide)

Comprehensive Overview of N,N'-(4,4'-Methylenebis(4,1-phenylene))bis(2,2,2-trichloroacetaMide) (CAS No. 550299-55-3)

N,N'-(4,4'-Methylenebis(4,1-phenylene))bis(2,2,2-trichloroacetaMide), with the CAS number 550299-55-3, is a specialized organic compound that has garnered significant attention in the fields of materials science and chemical synthesis. This compound, characterized by its unique molecular structure, is widely utilized in advanced research and industrial applications. The growing interest in high-performance materials and sustainable chemistry has further highlighted the importance of understanding its properties and potential uses.

The molecular structure of N,N'-(4,4'-Methylenebis(4,1-phenylene))bis(2,2,2-trichloroacetaMide) features a central methylene bridge connecting two aromatic rings, each bonded to a trichloroacetamide group. This configuration imparts unique chemical stability and reactivity, making it a valuable intermediate in the synthesis of polymers and other complex organic compounds. Researchers are particularly interested in its potential role in developing eco-friendly materials and green chemistry solutions, aligning with global trends toward sustainability.

One of the key areas of application for CAS 550299-55-3 is in the production of high-performance polymers. These polymers are increasingly sought after for their durability, thermal stability, and resistance to environmental degradation. Industries such as automotive, aerospace, and electronics are exploring ways to incorporate these materials into their products to meet the rising demand for lightweight and energy-efficient solutions. The compound's ability to enhance polymer properties makes it a critical component in these innovations.

In addition to its industrial applications, N,N'-(4,4'-Methylenebis(4,1-phenylene))bis(2,2,2-trichloroacetaMide) is also studied for its potential in pharmaceutical research. While not directly used as a drug, its derivatives may play a role in the development of novel therapeutic agents. The compound's structural versatility allows for modifications that can lead to the discovery of new bioactive molecules, addressing current challenges in drug discovery and development.

The synthesis and handling of CAS 550299-55-3 require specialized knowledge and equipment, emphasizing the importance of laboratory safety and proper chemical management. Researchers and manufacturers must adhere to stringent protocols to ensure safe and efficient use of this compound. As the chemical industry continues to evolve, the demand for specialty chemicals like this one is expected to grow, driven by advancements in technology and increasing environmental regulations.

From an environmental perspective, the use of N,N'-(4,4'-Methylenebis(4,1-phenylene))bis(2,2,2-trichloroacetaMide) aligns with the broader goals of sustainable development. Its potential to contribute to the creation of biodegradable materials and renewable energy solutions makes it a compound of interest for future research. As industries strive to reduce their carbon footprint, the role of such advanced chemicals becomes increasingly vital.

In conclusion, N,N'-(4,4'-Methylenebis(4,1-phenylene))bis(2,2,2-trichloroacetaMide) (CAS No. 550299-55-3) represents a fascinating area of study with wide-ranging applications. Its unique properties and potential contributions to sustainable chemistry and advanced materials underscore its importance in modern science and industry. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of chemical innovation.